molecular formula C13H30N2 B1171979 phytosin A CAS No. 11114-24-2

phytosin A

Cat. No.: B1171979
CAS No.: 11114-24-2
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Phytosin A is a plant-derived extract rich in iron and neutral lipid compounds, primarily isolated from rice, wheat, and radish seeds . It serves as the precursor for MRN-100, an iron-based compound containing bivalent (Fe²⁺) and trivalent (Fe³⁺) ferrates at ultra-low concentrations (~2 × 10⁻¹² mol/L) . The extraction process involves dissolving phytosin in distilled water, adding ferric chloride (FeCl₃·6H₂O), and removing lipid compounds via liquid-liquid extraction . MRN-100 has demonstrated antioxidant and anti-apoptotic properties in murine splenic cells, where it attenuates hydrogen peroxide (H₂O₂)-induced oxidative stress and cell death . Despite its biological efficacy, structural characterization data (e.g., NMR, HRMS) for this compound remain sparse in published literature, highlighting a need for further validation per modern phytochemical standards .

Properties

CAS No.

11114-24-2

Molecular Formula

C13H30N2

Synonyms

phytosin A

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Phytosin A and its derivative MRN-100 belong to a broader class of bioactive phytochemicals with metal-chelating and antioxidant properties. Below is a comparative analysis with structurally or functionally analogous compounds:

Table 1: Comparative Analysis of this compound and Similar Compounds

Compound Source Key Components Biological Activities Typical Concentration Key Findings
This compound (MRN-100) Rice, wheat, radish seeds Fe²⁺/Fe³⁺ ferrates, neutral lipids Antioxidant, anti-apoptotic ~2 × 10⁻¹² mol/L Reduces H₂O₂-induced apoptosis in murine splenic cells
Withaferin A Withania somnifera Withanolides Anti-inflammatory, antioxidant, anti-cancer 0.1–10 µM Modulates NF-κB and Nrf2 pathways; effective in dermatological diseases
Ferrous Gluconate Synthetic/plant-based Fe²⁺ chelated with gluconate Iron supplementation, mild antioxidant 50–100 mg/day Treats iron-deficiency anemia; limited direct antioxidant activity
Epigallocatechin Gallate (EGCG) Green tea Polyphenols Antioxidant, anti-inflammatory 10–100 µM Scavenges free radicals via catechol groups; improves cellular redox status

Key Contrasts

Withaferin A targets transcriptional regulators (e.g., NF-κB) and oxidative stress sensors (Nrf2), offering broader therapeutic applications . EGCG relies on polyphenol-mediated free radical scavenging, independent of metal chelation .

Structural and Functional Specificity :

  • This compound’s unique combination of iron and lipids distinguishes it from purely organic antioxidants like EGCG or synthetic iron supplements like ferrous gluconate.
  • Unlike Withaferin A, which is a defined phytosteroid, this compound’s bioactive principles remain partially uncharacterized, necessitating further isolation studies .

Dosage and Efficacy :

  • MRN-100’s efficacy at picomolar iron concentrations contrasts sharply with ferrous gluconate, which requires milligram doses for systemic effects .
  • EGCG and Withaferin A show dose-dependent bioactivity, whereas MRN-100’s ultra-dilute formulation challenges conventional dose-response paradigms .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.